Cas no 329234-95-9 (1-Benzyl-3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2(1H)-pyridinone)

• Product Name: 1-Benzyl-3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2(1H)-pyridinone
• CAS No: 329234-95-9
• MDL: MFCD00141389
• CID: 4646271
• Update Time: 2025-05-26

1-Benzyl-3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2(1H)-pyridinone

• MDL： MFCD00141389

Additional information on 1-Benzyl-3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2(1H)-pyridinone

Introduction to 1-Benzyl-3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2(1H)-pyridinone (CAS No: 329234-95-9)

1-Benzyl-3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2(1H)-pyridinone is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 329234-95-9, belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of a benzyl group, an ethyl substituent, and a sulfanyl moiety within the triazole and pyridinone scaffolds contributes to its complex molecular architecture, which may influence its interactions with biological targets.

The structural framework of 1-Benzyl-3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2(1H)-pyridinone is particularly noteworthy due to the confluence of several key functional groups. The pyridinone core is known for its role in various bioactive molecules, often serving as a hinge region or scaffold for further derivatization. The incorporation of a triazole ring at the 3-position introduces additional binding possibilities, while the sulfanyl group at the 5-position of the triazole may enhance solubility and metabolic stability. These features collectively position this compound as an intriguing subject for medicinal chemists exploring novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds that incorporate multiple pharmacophores due to their potential to exhibit synergistic effects and improved pharmacokinetic properties. The combination of a benzyl group, which can enhance binding affinity through hydrophobic interactions, with the rigid structure of the triazole-pyridinone system, offers a rich chemical space for exploration. This compound's design aligns with current trends in drug discovery, where modularity and functional diversity are highly valued.

One of the most compelling aspects of 1-Benzyl-3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2(1H)-pyridinone is its potential as a lead compound for further optimization. The presence of multiple substituents provides numerous opportunities for structure-based drug design (SBDD) or fragment-based drug design (FBDD) approaches. Researchers have been leveraging computational methods to predict binding modes and optimize interactions with target proteins. The integration of machine learning models has further accelerated this process by enabling rapid screening of analogues based on predicted properties.

Recent studies have highlighted the importance of sulfanyl-containing heterocycles in medicinal chemistry. Compounds with such moieties often exhibit enhanced bioavailability and reduced toxicity profiles compared to their non-sulfur counterparts. The sulfanyl group in 1-Benzyl-3-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2(1H)-pyridinone may play a crucial role in modulating electronic properties and influencing binding kinetics. This has prompted researchers to explore derivatives with varying sulfanyl substituents to fine-tune biological activity.

The triazole ring itself is a well-documented pharmacophore found in numerous approved drugs and clinical candidates. Its ability to engage in hydrogen bonding and metal coordination makes it particularly valuable in designing molecules with enhanced target affinity. In particular, triazoles have been extensively studied for their antimicrobial properties, where they disrupt essential bacterial processes such as DNA replication and cell wall synthesis. Given these precedents, it is reasonable to hypothesize that derivatives like 1-Benzyl-3-(4-ethyl-5-sulfanyl- 4H -1 ,2 ,4 -triazol -3 -yl) -2 (1H) -pyridinone could exhibit similar or even broader biological activities.

The benzyl group at the 1-position adds another layer of complexity to this molecule. Benzyl-substituted compounds are frequently encountered in medicinal chemistry due to their ability to improve solubility and metabolic stability while maintaining strong binding interactions with biological targets. This substitution pattern has been successfully employed in various drug classes, including antiviral and anticancer agents. The benzyl moiety in this context may serve as an anchor point for further derivatization or as part of a larger recognition unit within the target protein.

From a synthetic perspective, 1-Benzyl 3 ( 4 -ethyl - 5 -sulfanyl - 4H -1 ,2 ,4 -triazol -3 -yl) -2(1H) -pyridinone CAS No: 329234 -95 -9 exhibits interesting synthetic challenges that make it an attractive target for methodological innovation. The convergence of multiple heterocyclic systems necessitates careful planning to ensure regioselectivity and functional group compatibility during synthesis. Advances in transition-metal-catalyzed reactions have provided new tools for constructing complex molecular frameworks efficiently. These methodologies have enabled chemists to access novel derivatives more rapidly than traditional approaches alone would allow.

In conclusion, 1-Benzyl 3 ( 4 -ethyl - 5 -sulfanyl - 4H -1 ,2 ,4 -triazol -3 -yl) -2(1H) -pyridinone (CAS No: 329234 - 95 - 9) represents an exciting opportunity for researchers seeking innovative therapeutic solutions. Its unique structural composition, characterized by key functional groups such as the benzyl, ethyl, sulfanyl, triazole, pyridinone, offers substantial potential for further development. As interest in polypharmacophoric compounds continues to grow, this molecule stands out as a promising candidate worth exploring through both experimental synthesis and computational modeling. Future studies should aim not only at elucidating its biological profile but also at uncovering new synthetic strategies that could be applied broadly within medicinal chemistry research.